Cas no 2096336-69-3 (5-(4-Methylpiperazinomethyl)-2-chlorophenylboronic acid, pinacol ester)

• Product Name: 5-(4-Methylpiperazinomethyl)-2-chlorophenylboronic acid, pinacol ester
• CAS No: 2096336-69-3
• MF: C₁₈H₂₈BClN₂O₂
• MW: 350.691123962402
• MDL: MFCD19684131
• CID: 4638069
• Update Time: 2025-10-25

5-(4-Methylpiperazinomethyl)-2-chlorophenylboronic acid, pinacol ester Chemical and Physical Properties

Names and Identifiers

• 5-(4-Methylpiperazinomethyl)-2-chlorophenylboronic acid, pinacol ester
• 1-(4-Chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl)-4-methylpiperazine
• 1-[[4-chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl]-4-methylpiperazine

• MDL： MFCD19684131
• Inchi： 1S/C18H28BClN2O2/c1-17(2)18(3,4)24-19(23-17)15-12-14(6-7-16(15)20)13-22-10-8-21(5)9-11-22/h6-7,12H,8-11,13H2,1-5H3
• InChI Key： IIFYIGHEJDTKNT-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1B1OC(C)(C)C(C)(C)O1)CN1CCN(C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 425
• Topological Polar Surface Area: 24.9

Additional information on 5-(4-Methylpiperazinomethyl)-2-chlorophenylboronic acid, pinacol ester

Introduction to 5-(4-Methylpiperazinomethyl)-2-chlorophenylboronic Acid, Pinacol Ester (CAS No. 2096336-69-3)

5-(4-Methylpiperazinomethyl)-2-chlorophenylboronic acid, pinacol ester, identified by its CAS number 2096336-69-3, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This boronic acid derivative is particularly valued for its utility in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern synthetic organic chemistry. The compound's unique structure, featuring a 4-methylpiperazine moiety linked to a 2-chlorophenyl group and protected by a pinacol ester moiety, makes it an attractive intermediate in the synthesis of complex molecules, particularly in the realm of drug discovery.

The significance of this compound is underscored by its application in the development of novel pharmaceutical agents. Boronic acids, in general, are known for their ability to participate in highly efficient and selective coupling reactions with various organic substrates. The presence of the pinacol ester group enhances the stability of the boronic acid moiety, making it more suitable for use in multi-step synthetic pathways. This stability is crucial for maintaining the integrity of the compound during the synthesis of biologically active molecules.

In recent years, there has been a surge in research focused on developing new methodologies for the construction of heterocyclic compounds, which are prevalent in many pharmacologically active agents. The 4-methylpiperazine component of this compound is particularly interesting because it is a common structural motif found in numerous drugs targeting central nervous system disorders. Its incorporation into pharmaceutical candidates can influence both the pharmacokinetic and pharmacodynamic properties of the final product.

The 2-chlorophenyl group in 5-(4-methylpiperazinomethyl)-2-chlorophenylboronic acid, pinacol ester also plays a critical role in determining the chemical behavior of the molecule. Chlorophenyl groups are frequently encountered in medicinal chemistry due to their ability to modulate electronic properties and interact with biological targets. The combination of these features makes this compound a versatile building block for constructing novel therapeutic agents.

One of the most compelling aspects of this compound is its role in facilitating cross-coupling reactions, which are essential for constructing complex organic molecules. The Suzuki-Miyaura cross-coupling reaction, in particular, has become indispensable in synthetic chemistry due to its broad substrate scope and high functional group tolerance. The boronic acid component of this compound acts as an effective coupling partner, enabling the formation of new carbon-carbon bonds with a wide range of organic halides and other electrophiles.

The pinacol ester protection of the boronic acid group is particularly advantageous because it enhances solubility and stability, which are critical factors in industrial-scale synthesis. This protection strategy allows for easier handling and storage of the compound, reducing potential degradation issues that can arise during storage or transport.

In the context of drug discovery, the ability to efficiently construct complex molecular architectures is paramount. The use of boronic acid derivatives like 5-(4-methylpiperazinomethyl)-2-chlorophenylboronic acid, pinacol ester allows researchers to rapidly assemble key structural motifs found in biologically active compounds. This efficiency is particularly important when exploring large chemical libraries to identify lead compounds for further development.

Recent advances in computational chemistry have further enhanced the utility of this compound. High-throughput virtual screening techniques can be employed to predict how different molecular structures might interact with biological targets. By leveraging computational methods, researchers can more rapidly identify promising candidates for experimental validation, thereby accelerating the drug discovery process.

The versatility of 5-(4-methylpiperazinomethyl)-2-chlorophenylboronic acid, pinacol ester extends beyond its role as a synthetic intermediate. Its unique structural features make it a valuable tool for studying fundamental aspects of boron chemistry and its applications in medicine. Understanding how boron-containing compounds interact with biological systems can lead to new therapeutic strategies and improved understanding of disease mechanisms.

In conclusion, 5-(4-methylpiperazinomethyl)-2-chlorophenylboronic acid, pinacol ester (CAS No. 2096336-69-3) represents a significant advancement in synthetic chemistry and pharmaceutical research. Its ability to participate in efficient cross-coupling reactions and its incorporation into complex molecular architectures make it an indispensable tool for modern drug discovery efforts. As research continues to evolve, this compound is likely to remain at the forefront of efforts aimed at developing novel therapeutic agents.